Cas no 948645-14-5 (N-Cyclopropyl-3,5-difluorobenzamide)

• Product Name: N-Cyclopropyl-3,5-difluorobenzamide
• CAS No: 948645-14-5
• MF: C₁₀H₉F₂NO
• MW: 197.18
• CID: 5077674
• Update Time: 2026-03-01

N-Cyclopropyl-3,5-difluorobenzamide Chemical and Physical Properties

Names and Identifiers

• N-Cyclopropyl-3,5-difluorobenzamide

• Inchi： 1S/C10H9F2NO/c11-7-3-6(4-8(12)5-7)10(14)13-9-1-2-9/h3-5,9H,1-2H2,(H,13,14)
• InChI Key： SICLHRXJIJCCNL-UHFFFAOYSA-N
• SMILES： C1=C(C=C(C=C1F)F)C(NC1CC1)=O

Additional information on N-Cyclopropyl-3,5-difluorobenzamide

Professional Introduction to N-Cyclopropyl-3,5-difluorobenzamide (CAS No. 948645-14-5)

N-Cyclopropyl-3,5-difluorobenzamide is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 948645-14-5, represents a unique structural motif that has been explored for its potential biological activities. The presence of both cyclopropyl and fluorine substituents in its molecular framework contributes to its distinct chemical properties and makes it a subject of interest for medicinal chemists.

The N-Cyclopropyl moiety in the compound's name is particularly noteworthy, as cyclopropyl groups are known to enhance the metabolic stability of molecules and improve their binding affinity to biological targets. This feature has been leveraged in the design of various drug candidates, where the cyclopropyl group helps to optimize pharmacokinetic profiles. In contrast, the 3,5-difluorobenzamide part of the molecule introduces fluorine atoms at specific positions on the benzene ring, which can significantly influence the compound's electronic distribution and reactivity.

Recent advancements in computational chemistry have allowed researchers to predict the binding interactions of N-Cyclopropyl-3,5-difluorobenzamide with various biological targets with high accuracy. These studies have highlighted its potential as a scaffold for developing novel therapeutic agents. For instance, computational modeling has suggested that this compound may interact with enzymes involved in inflammatory pathways, making it a promising candidate for further investigation in the treatment of chronic inflammatory diseases.

In vitro studies have begun to elucidate the mechanistic aspects of N-Cyclopropyl-3,5-difluorobenzamide's biological activity. Initial experiments have demonstrated that this compound exhibits moderate inhibitory effects on certain enzymes, which could translate into therapeutic benefits. The specific interactions between the cyclopropyl group and the enzyme active site appear to be crucial for its inhibitory activity. Additionally, the presence of fluorine atoms seems to enhance the compound's binding affinity, as fluorine atoms are known to increase metabolic stability and binding interactions.

The synthesis of N-Cyclopropyl-3,5-difluorobenzamide presents unique challenges due to its complex structural features. However, recent improvements in synthetic methodologies have made it more feasible to produce this compound on a larger scale. The use of advanced catalytic techniques has enabled researchers to introduce the necessary functional groups with high precision, ensuring that the final product meets the required purity standards for further biological testing.

Ongoing research is focused on exploring the potential applications of N-Cyclopropyl-3,5-difluorobenzamide in various therapeutic areas. Preliminary data suggest that this compound may have applications in oncology, where it could serve as a lead molecule for developing new anticancer agents. Furthermore, its ability to modulate inflammatory pathways makes it a candidate for treating autoimmune diseases and other conditions associated with excessive inflammation.

The development of new drug candidates is a multi-step process that involves extensive characterization and testing. N-Cyclopropyl-3,5-difluorobenzamide is no exception and will undergo rigorous testing to evaluate its safety and efficacy before moving into clinical trials. Researchers are optimistic about its potential but emphasize the need for comprehensive studies to fully understand its pharmacological profile.

The integration of machine learning and artificial intelligence into drug discovery has accelerated the pace at which new compounds like N-Cyclopropyl-3,5-difluorobenzamide are being identified and optimized. These technologies have enabled researchers to screen large libraries of compounds rapidly and identify promising candidates with minimal experimental work. As a result, N-Cyclopropyl-3,5-difluorobenzamide has emerged as a compound of interest for further exploration using these innovative approaches.

In conclusion, N-Cyclopropyl-3,5-difluorobenzamide (CAS No. 948645-14-5) is a structurally unique compound with significant potential in pharmaceutical research. Its combination of a cyclopropyl group and fluorine substituents makes it an attractive scaffold for developing novel therapeutic agents. Ongoing studies are aimed at elucidating its biological activity and exploring its potential applications in various therapeutic areas. With advancements in synthetic chemistry and computational methods, this compound is poised to play a crucial role in future drug discovery efforts.